(3-methoxyphenyl)[3-(4-{2-[methyl(2-pyridinyl)amino]ethoxy}phenyl)-1H-pyrazol-1-yl]methanone

• IUPAC Name: (3-methoxyphenyl)-[3-[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]pyrazol-1-yl]methanone
• InChI: InChI=1S/C25H24N4O3/c1-28(24-8-3-4-14-26-24)16-17-32-21-11-9-19(10-12-21)23-13-15-29(27-23)25(30)20-6-5-7-22(18-20)31-2/h3-15,18H,16-17H2,1-2H3
• InChI Key: ZOHIFPWMHCBVFE-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC1=CC=C(C=C1)C2=NN(C=C2)C(=O)C3=CC(=CC=C3)OC)C4=CC=CC=N4
• Molecular Formula: C25H24N4O3
• Molecular Weight: 428.5 g/mol
• CAS No.: 955964-62-2

Description

(3-methoxyphenyl)[3-(4-{2-[methyl(2-pyridinyl)amino]ethoxy}phenyl)-1H-pyrazol-1-yl]methanone is a useful research compound. Its molecular formula is C25H24N4O3 and its molecular weight is 428.492. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Research has demonstrated the successful synthesis and characterization of similar heterocyclic compounds, showing their potential in various chemical reactions and applications. These compounds exhibit interesting properties due to their structural complexity, including isomorphism and extensive disorder, which can challenge automatic detection in data-mining procedures (Rajni Swamy et al., 2013).

Antimicrobial Activity

• Several studies have synthesized compounds with structural similarities to the query compound, evaluating their antimicrobial activities. These studies found that some compounds, especially those containing methoxy groups, showed high antimicrobial activity comparable with standard drugs (Kumar et al., 2012). This indicates the potential of these compounds as antimicrobial agents.

Imaging Applications

• In the context of imaging, one specific study synthesized the compound HG-10-102-01 and its precursor for potential use as a PET imaging agent for the LRRK2 enzyme in Parkinson's disease. The synthesis yielded a high radiochemical purity and specific activity, suggesting its applicability in PET imaging (Wang et al., 2017).

Corrosion Inhibition

• Another application involves corrosion inhibition, where synthesized pyrazole derivatives showed effectiveness as corrosion inhibitors for mild steel in hydrochloric acid solution. These inhibitors demonstrated high efficiency even at low concentrations, suggesting their utility in protecting metals from corrosion (Yadav et al., 2015).

Optical Materials

• Pyrazole derivatives have also been explored for their optical properties, leading to the synthesis of low-cost emitters with large Stokes' shifts. These materials show potential for applications in luminescent materials and optical devices due to their significant quantum yields and tunable properties (Volpi et al., 2017).